Cas no 96609-12-0 (3-(Methoxymethyl)pentane-2,4-dione)

96609-12-0 structure
Product name:3-(Methoxymethyl)pentane-2,4-dione
3-(Methoxymethyl)pentane-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- DTXSID00571341
- 96609-12-0
- 3-(Methoxymethyl)pentane-2,4-dione
- SCHEMBL10919488
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- Inchi: InChI=1S/C7H12O3/c1-5(8)7(4-10-3)6(2)9/h7H,4H2,1-3H3
- InChI Key: IVPNQVGNEJJRRK-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 144.078644241Da
- Monoisotopic Mass: 144.078644241Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: -0.3
3-(Methoxymethyl)pentane-2,4-dione Related Literature
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
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2. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
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3. X-ray chemical imaging and the electronic structure of a single nanoplatelet Ni/graphene composite†Chunyu Zhou,Jian Wang,Jerzy A. Szpunar Chem. Commun., 2014,50, 2282-2285
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Yang Sun,Li Xu,Zhilei Yin,Xinyu Song J. Mater. Chem. A, 2013,1, 12361-12370
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